Cas no 1806887-06-8 (2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1806887-06-8
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4870277
• Update Time: 2025-08-05

2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-2-5-6(12)3(9)1-4(13-5)7(10)11/h1,7H,2H2
• InChI Key： RZGKXKKQNBUYGA-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)N=C1CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine

2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine (CAS No. 1806887-06-8): A Comprehensive Overview

2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine, identified by the CAS registry number 1806887-06-8, is a highly substituted pyridine derivative with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, featuring a pyridine ring substituted with bromomethyl, chloro, difluoromethyl, and iodo groups at specific positions. The presence of these diverse substituents makes it a valuable molecule for exploring electronic effects, steric interactions, and reactivity in organic synthesis.

The synthesis of 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in organometallic chemistry have enabled more efficient routes for constructing such highly substituted aromatic compounds. For instance, the use of transition metal catalysts, such as palladium or nickel complexes, has facilitated cross-coupling reactions that are critical in assembling the pyridine skeleton with multiple halogenated substituents.

In terms of applications, this compound has garnered attention in the field of medicinal chemistry due to its potential as a building block for drug discovery. The presence of halogen atoms (bromo, chloro, and iodo) introduces unique electronic properties that can influence the molecule's interaction with biological targets. Recent studies have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory, antiviral, or anticancer properties. For example, researchers have utilized this compound to develop novel scaffolds for kinase inhibitors, leveraging its structural diversity to enhance binding affinity and selectivity.

The electronic effects imparted by the substituents in 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine also make it an interesting candidate for materials science applications. The pyridine ring's aromaticity and the electron-withdrawing nature of the substituents can be exploited in designing functional materials such as semiconductors or sensors. Recent research has demonstrated its utility in constructing coordination polymers and metal-organic frameworks (MOFs), where the halogen atoms serve as effective ligands for metal ions.

From a mechanistic standpoint, the reactivity of this compound is heavily influenced by the interplay between its substituents. The bromomethyl group introduces nucleophilic reactivity, while the chloro and iodo groups contribute to electrophilic aromatic substitution tendencies. The difluoromethyl group adds an additional layer of complexity by introducing steric hindrance and further modulating electronic effects. These characteristics make it a versatile substrate for exploring various organic transformations, including nucleophilic aromatic substitution, coupling reactions, and radical-mediated processes.

In conclusion, 2-(Bromomethyl)-4-chloro-6-(difluoromethyl)-3-iodopyridine (CAS No. 1806887-06-8) stands out as a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its intricate structure and unique reactivity continue to inspire innovative research directions, making it a valuable asset in both academic and industrial settings.